Cas no 915924-91-3 (3-1-(dimethylamino)ethylbenzaldehyde)

3-1-(Dimethylamino)ethylbenzaldehyde is a versatile aromatic aldehyde compound featuring a dimethylaminoethyl substituent at the meta position. This structural configuration imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The dimethylaminoethyl group enhances solubility in polar solvents and can influence electronic properties, facilitating further functionalization. Its aldehyde moiety allows for condensation, reduction, or nucleophilic addition reactions, enabling diverse derivatization pathways. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined structure ensures consistency in synthetic applications, supporting precise molecular design in research and industrial processes.
3-1-(dimethylamino)ethylbenzaldehyde structure
915924-91-3 structure
Product Name:3-1-(dimethylamino)ethylbenzaldehyde
CAS No:915924-91-3
MF:C11H15NO
MW:177.242902994156
MDL:MFCD08059975
CID:1085179
PubChem ID:45791101
Update Time:2025-11-02

3-1-(dimethylamino)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(1-(Dimethylamino)ethyl)benzaldehyde
    • 3-[1-(dimethylamino)ethyl]benzaldehyde(SALTDATA: FREE)
    • CHEMBRDG-BB 4015546
    • 915924-91-3
    • MFCD08059975
    • BS-36540
    • CS-0321845
    • AKOS006282539
    • 3-[1-(DIMETHYLAMINO)ETHYL]BENZALDEHYDE
    • SCHEMBL14036536
    • DTXSID70672415
    • 3-1-(dimethylamino)ethylbenzaldehyde
    • MDL: MFCD08059975
    • Inchi: 1S/C11H15NO/c1-9(12(2)3)11-6-4-5-10(7-11)8-13/h4-9H,1-3H3
    • InChI Key: VVBTYDOIRBJCJZ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C(C)N(C)C

Computed Properties

  • Exact Mass: 177.11500
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.013
  • Boiling Point: 239.3°C at 760 mmHg
  • Flash Point: 74.2°C
  • Refractive Index: 1.547
  • PSA: 20.31000
  • LogP: 2.12170

3-1-(dimethylamino)ethylbenzaldehyde Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-1-(dimethylamino)ethylbenzaldehyde Pricemore >>

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Additional information on 3-1-(dimethylamino)ethylbenzaldehyde

Comprehensive Overview of 3-1-(dimethylamino)ethylbenzaldehyde (CAS No. 915924-91-3)

3-1-(dimethylamino)ethylbenzaldehyde (CAS No. 915924-91-3) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its dimethylaminoethyl and benzaldehyde functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules and advanced materials. Its unique structural features make it a valuable building block for researchers exploring novel drug candidates, fluorescence probes, and polymeric materials.

The growing interest in 3-1-(dimethylamino)ethylbenzaldehyde is reflected in its increasing applications across multiple industries. For instance, in pharmaceutical development, this compound is often utilized as a precursor for cholinergic receptor modulators, which are pivotal in treating neurological disorders. Recent studies have also highlighted its potential in designing photoactive compounds for optoelectronic devices, aligning with the global push toward sustainable energy solutions. Researchers frequently search for "CAS 915924-91-3 solubility" or "synthesis of 3-1-(dimethylamino)ethylbenzaldehyde" to optimize its use in lab settings.

From a chemical perspective, the dimethylaminoethyl moiety in 3-1-(dimethylamino)ethylbenzaldehyde enhances its solubility in polar solvents, making it suitable for aqueous-phase reactions. This property is particularly advantageous in green chemistry applications, where reducing organic solvent usage is a priority. Additionally, the benzaldehyde group offers reactivity toward nucleophiles, enabling diverse derivatization pathways. Such characteristics have led to queries like "how to purify 3-1-(dimethylamino)ethylbenzaldehyde" and "stability under acidic conditions" trending in scientific forums.

In material science, 3-1-(dimethylamino)ethylbenzaldehyde has emerged as a key component in the fabrication of smart polymers and self-healing materials. Its ability to participate in Schiff base reactions facilitates the creation of dynamic covalent networks, a feature highly sought after in developing responsive materials. Industry professionals often explore "CAS 915924-91-3 suppliers" or "applications in polymer chemistry" to source high-purity samples for experimental purposes.

The compound's relevance extends to academic research, where it is employed as a model substrate for studying amine-aldehyde condensation mechanisms. Its compatibility with modern analytical techniques, such as NMR spectroscopy and mass spectrometry, further underscores its utility in mechanistic investigations. Searches like "NMR data for 3-1-(dimethylamino)ethylbenzaldehyde" or "reaction with primary amines" are common among chemistry students and professionals alike.

As the demand for specialty chemicals rises, 3-1-(dimethylamino)ethylbenzaldehyde continues to attract interest for its adaptability and functional diversity. Whether in drug discovery, advanced materials, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. For those seeking deeper insights, queries such as "scaling up 3-1-(dimethylamino)ethylbenzaldehyde production" or "alternative synthetic routes" remain pivotal in driving future advancements.

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